Cas no 1704065-62-2 ((4-((4-((Tert-butyldimethylsilyl)oxy)piperidin-1-yl)sulfonyl)phenyl)boronic acid)

• Product Name: (4-((4-((Tert-butyldimethylsilyl)oxy)piperidin-1-yl)sulfonyl)phenyl)boronic acid
• CAS No: 1704065-62-2
• MF: C₁₇H₃₀BNO₅SSi
• MW: 399.385304927826
• MDL: MFCD28384270
• CID: 4674348
• Update Time: 2025-06-08

(4-((4-((Tert-butyldimethylsilyl)oxy)piperidin-1-yl)sulfonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-((4-((tert-butyldimethylsilyl)oxy)piperidin-1-yl)sulfonyl)phenyl)boronic acid
• AM88249
• (4-((4-((t-Butyldimethylsilyl)oxy)piperidin-1-yl)sulfonyl)phenyl)boronic acid
• (4-((4-((Tert-butyldimethylsilyl)oxy)piperidin-1-yl)sulfonyl)phenyl)boronic acid

• MDL： MFCD28384270
• Inchi： 1S/C17H30BNO5SSi/c1-17(2,3)26(4,5)24-15-10-12-19(13-11-15)25(22,23)16-8-6-14(7-9-16)18(20)21/h6-9,15,20-21H,10-13H2,1-5H3
• InChI Key： XKQBIUBXTAYHNU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(N1CCC(CC1)O[Si](C)(C)C(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 557
• Topological Polar Surface Area: 95.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on (4-((4-((Tert-butyldimethylsilyl)oxy)piperidin-1-yl)sulfonyl)phenyl)boronic acid

Introduction to (4-((4-((Tert-butyldimethylsilyl)oxy)piperidin-1-yl)sulfonyl)phenyl)boronic Acid and Its Significance in Modern Chemical Research

(4-((4-((Tert-butyldimethylsilyl)oxy)piperidin-1-yl)sulfonyl)phenyl)boronic acid, CAS No. 1704065-62-2) is a sophisticated organoboron compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, plays a pivotal role in the development of novel therapeutic agents and diagnostic tools. Its unique chemical properties make it an invaluable intermediate in the synthesis of boronic acid derivatives, which are widely utilized in drug discovery and molecular recognition processes.

The Tert-butyldimethylsilyl (TBS) protective group in the molecule is particularly noteworthy, as it enhances the stability of the boronic acid moiety under various reaction conditions. This stability is crucial for applications involving boronic acids, where maintaining the integrity of the boronate ester linkage is essential for biological activity. The piperidinyl moiety further contributes to the compound's versatility, providing a favorable pharmacokinetic profile and improving solubility in both polar and non-polar environments.

In recent years, (4-((4-((Tert-butyldimethylsilyl)oxy)piperidin-1-yl)sulfonyl)phenyl)boronic acid has been extensively studied for its potential applications in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions. The boronic acid functional group acts as a key intermediate in these transformations, facilitating the construction of complex molecular architectures. This capability has been leveraged in the synthesis of small molecules with therapeutic potential, including inhibitors of kinases and other enzymes involved in critical biological pathways.

Moreover, the compound's utility extends to the field of bioconjugation, where it serves as a linker for attaching biomolecules such as peptides and proteins. The stability provided by the TBS group ensures that the boronic acid can undergo controlled reactions with biomolecules without premature degradation. This has opened up new avenues for the development of targeted therapies and diagnostic probes, particularly in oncology and immunology.

Recent advancements in computational chemistry have further highlighted the importance of (4-((4-((Tert-butyldimethylsilyl)oxy)piperidin-1-yl)sulfonyl)phenyl)boronic acid. Molecular modeling studies have demonstrated that this compound can interact with biological targets in a highly specific manner, making it an attractive candidate for structure-based drug design. By understanding the binding interactions at a molecular level, researchers can optimize the compound's properties to enhance its efficacy and reduce off-target effects.

The pharmaceutical industry has also shown interest in this compound due to its potential as a building block for next-generation therapeutics. Boronic acid derivatives have been successfully employed in drugs such as Avastin® (bevacizumab), an antiangiogenic agent used to treat various cancers. The structural features of (4-((4-((Tert-butyldimethylsilyl)oxy)piperidin-1-yl)sulfonyl)phenyl)boronic acid make it a promising candidate for similar applications, particularly in targeting diseases characterized by aberrant signaling pathways.

In conclusion, (4-((4-((Tert-butyldimethylsilyl)oxy)piperidin-1-yl)sulfonyl)phenyl)boronic acid represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features and versatile reactivity make it an indispensable tool for researchers aiming to develop innovative therapeutic solutions. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a crucial role in addressing some of the most pressing challenges in medicine today.